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Compound of Interest

Compound Name:
6-Bromo-2-chloro-3-

methylquinoline

Cat. No.: B049880 Get Quote

An In-depth Technical Guide to the Safety and Handling of 6-Bromo-2-chloro-3-
methylquinoline

Disclaimer: As of this writing, a comprehensive, officially published Safety Data Sheet (SDS) for

6-Bromo-2-chloro-3-methylquinoline (CAS No. 13836262) is not available. The following

guide has been compiled by extrapolating data from structurally similar compounds, including

other halogenated and methylated quinolines. This information is intended to provide guidance

for trained professionals and should be used to supplement a thorough, site-specific risk

assessment. All laboratory work should be conducted with the utmost caution.

Compound Identification and Properties
6-Bromo-2-chloro-3-methylquinoline is a halogenated quinoline derivative. While specific,

experimentally determined data is scarce, the properties of related compounds suggest it is a

solid at room temperature.

Table 1: Compound Identifiers and Predicted Properties
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Property Value Source

IUPAC Name
6-bromo-2-chloro-3-

methylquinoline
PubChem

CAS Number 13836262 PubChem

Molecular Formula C₁₀H₇BrClN PubChem

Molecular Weight 256.53 g/mol PubChem

Predicted XlogP 4.2 PubChemLite

Appearance Solid (expected) N/A

Solubility
Sparingly soluble in water

(expected)
General Quinoline Properties

Hazard Identification and Classification
(Extrapolated)
The hazard profile is extrapolated from related compounds such as 6-Bromo-2-methylquinoline

and 6-Bromo-2-chloro-3-ethylquinoline. Users must handle this compound as if it possesses all

the potential hazards listed below.

Table 2: Extrapolated GHS Hazard Classification
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Hazard
Class

Hazard
Category

GHS
Pictogram

Signal
Word

Hazard
Statement

Source
Compound(
s)

Acute

Toxicity, Oral
Category 4 ❗ Warning

H302:

Harmful if

swallowed

6-Bromo-2-

methylquinoli

ne[1], 6-

Bromo-2-

chloro-3-

ethylquinoline

[2]

Skin

Corrosion/Irrit

ation

Category 2 ❗ Warning

H315:

Causes skin

irritation

6-Bromo-2-

methylquinoli

ne[1]

Serious Eye

Damage/Irrita

tion

Category 1 corrosive Danger

H318:

Causes

serious eye

damage

6-Bromo-2-

methylquinoli

ne[1], 6-

Bromo-2-

chloro-3-

ethylquinoline

[2]

Respiratory

Sensitization
Category 1 health hazard Danger

H334: May

cause allergy

or asthma

symptoms or

breathing

difficulties if

inhaled

6-Bromo-2-

methylquinoli

ne[1]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3 ❗ Warning

H335: May

cause

respiratory

irritation

6-Bromo-2-

methylquinoli

ne[1]
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Precautionary Measures and Personal Protective
Equipment (PPE)
Given the potential for serious eye damage, skin irritation, and respiratory effects, a stringent

approach to personal protection is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale and Remarks

Engineering Controls Certified Chemical Fume Hood

Always handle the solid

compound and its solutions

inside a fume hood to avoid

inhalation of dust or vapors.[3]

[4]

Eye/Face Protection

ANSI Z87.1 compliant safety

glasses with side shields

(minimum). Chemical splash

goggles and a face shield are

required when handling

solutions or larger quantities.

[4]

Protects against splashes,

dust, and vapors that can

cause serious eye irritation or

damage.[3][4]

Hand Protection

Disposable nitrile gloves

(minimum). For extended

contact, double-gloving or

using thicker, chemical-

resistant gloves is

recommended.

Prevents skin contact, which

can lead to irritation.[4][5]

Always inspect gloves before

use and wash hands

thoroughly after removal.[6]

Skin and Body Protection

Long-sleeved laboratory coat.

Consider a chemically

impervious apron or suit for

larger quantities or splash

risks.[7]

Protects skin and personal

clothing from spills and

contamination.[6] Closed-toe

and closed-heel shoes are

mandatory.[4]

Respiratory Protection

Use in a fume hood is the

primary control. If engineering

controls are insufficient, a risk

assessment must be

performed to determine the

appropriate respirator (e.g.,

N95 dust mask for solids, or a

cartridge respirator for vapors).

[1][5][8]

Avoids respiratory tract

irritation from dust or vapors.[9]
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Safe Handling, Storage, and Disposal
Handling

Avoid all personal contact. Do not breathe dust, fumes, or vapors.[9]

Avoid the formation of dust and aerosols.[10][11]

Use only in a well-ventilated area, preferably a chemical fume hood.[3][9]

Wash hands and any exposed skin thoroughly after handling.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Storage
Store in a cool, dry, and well-ventilated place.[9]

Keep the container tightly closed and sealed.

Store away from incompatible materials such as strong oxidizing agents.[3]

The storage area should be locked up and accessible only to authorized personnel.[3][9]

Disposal
This material and its container must be disposed of as hazardous waste.

Contact a licensed professional waste disposal service to dispose of this material.[10]

Do not allow the product to enter drains or waterways.[10]

Contaminated packaging should be treated as unused product.[10]

First-Aid Measures
In case of any exposure, seek immediate medical attention and show the safety data for a

related compound to the medical professional.

Table 4: First-Aid Procedures
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Exposure Route First-Aid Instructions

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention immediately.

[6][9][12]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of soap and water for at

least 15 minutes. Get medical attention

immediately.[9][12][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Get medical

attention immediately.[6][9][12]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.[9]

Accidental Release and Fire-Fighting Measures
Accidental Release

Personal Precautions: Evacuate personnel to a safe area. Wear the full PPE as described in

Section 3.0. Ensure adequate ventilation.

Containment and Cleanup: Avoid raising dust. Carefully sweep up the solid material, or if

dissolved, absorb with an inert material (e.g., sand, vermiculite). Place into a suitable,

labeled, and closed container for disposal.[6][10]

Fire-Fighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][13]
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Specific Hazards: Under fire conditions, hazardous decomposition products such as carbon

oxides, nitrogen oxides, and halogenated compounds may be formed.[3][14]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[11]

Experimental Protocol: Safe Weighing and Solution
Preparation
This protocol outlines a standard procedure for safely handling a solid chemical of unknown or

high toxicity.

Preparation and Planning:

Conduct a pre-work risk assessment.

Ensure the chemical fume hood is certified and functioning correctly.

Prepare all necessary equipment: weighing paper/boat, spatula, beaker, stir bar, solvent,

and waste container.

Don all required PPE as specified in Table 3, including double gloves.

Weighing the Compound:

Perform all manipulations within the fume hood.

Place the analytical balance inside the fume hood if possible. If not, tare the weighing

vessel, remove it from the balance, and place it in the fume hood.

Carefully transfer the desired amount of 6-Bromo-2-chloro-3-methylquinoline from the

stock bottle to the weighing vessel using a clean spatula.

Close the stock bottle immediately.

Return the covered weighing vessel to the balance to record the final weight.

Preparing the Solution:
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Place the weighing vessel containing the compound into a beaker with a magnetic stir bar

inside the fume hood.

Carefully add the desired solvent to the beaker, rinsing the weighing vessel to ensure a

quantitative transfer.

Cover the beaker (e.g., with a watch glass) and begin stirring on a magnetic stir plate.

Cleanup and Disposal:

Dispose of the used weighing vessel, any contaminated wipes, and the outer pair of

gloves into a designated solid hazardous waste container located within the fume hood.

Wipe down the spatula and the work surface inside the fume hood with an appropriate

solvent and dispose of the wipes in the hazardous waste container.

Remove PPE in the correct order, ensuring the inner gloves are the last item removed.

Wash hands thoroughly with soap and water.

Visualizations
Hierarchy of Chemical Safety Controls
The following diagram illustrates the hierarchy of controls, a fundamental concept for

minimizing chemical exposure. More effective controls are at the top, and reliance on controls

at the bottom of the pyramid should be minimized.
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Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard - e.g., Fume Hood)

Administrative Controls
(Change the way people work - e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Least Effective

Most Effective

Click to download full resolution via product page

Caption: The Hierarchy of Controls, prioritizing the most effective safety measures.

Experimental Workflow for Safe Handling
This workflow provides a logical sequence of steps for researchers handling potentially

hazardous compounds.
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arrow Start: New Experiment
with Potentially Hazardous Compound

1. Conduct Risk Assessment
(Review literature, extrapolate data)

2. Select Controls
(Fume hood, SOPs, PPE)

3. Prepare Workspace
(Gather materials, verify safety equipment)

4. Don Appropriate PPE

5. Perform Experiment
(Weighing, reaction, purification)

Handle within Engineering Controls

6. Decontaminate Equipment
and Workspace

7. Segregate and
Dispose of Hazardous Waste

8. Doff PPE Correctly

9. Document Experiment
and any incidents

End

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of hazardous research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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